Cas no 29067-53-6 (1-(3-Nitrophenyl)propan-1-ol)

• Product Name: 1-(3-Nitrophenyl)propan-1-ol
• CAS No: 29067-53-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2928307
• Update Time: 2023-08-10

1-(3-Nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)propan-1-ol
• 1-(3-nitrophenyl)-1-propanol
• alpha-ethyl-3-nitrobenzyl alcohol
• alpha-ethyl-3-nitro-benzenemethanol
• BCP12168
• 1-(3-Nitrophenyl)propan-1-ol

• Inchi： 1S/C9H11NO3/c1-2-9(11)7-4-3-5-8(6-7)10(12)13/h3-6,9,11H,2H2,1H3
• InChI Key： LSEJDXFJBNGGBI-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 2.1
• Topological Polar Surface Area: 66